Cas no 124414-87-5 (3(2H)-Pyridazinone,4-chloro-2-methyl-5-(2-propyn-1-ylamino)-)

• Product Name: 3(2H)-Pyridazinone,4-chloro-2-methyl-5-(2-propyn-1-ylamino)-
• CAS No: 124414-87-5
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 103762
• PubChem ID: 15623707
• Update Time: 2025-04-18

3(2H)-Pyridazinone,4-chloro-2-methyl-5-(2-propyn-1-ylamino)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4-chloro-2-methyl-5-(2-propyn-1-ylamino)-
• 3(2H)-Pyridazinone, 4-chloro-2-methyl-5-(2-propynylamino)- (9CI)
• 3(2H)-Pyridazinone, 4-chloro-2-methyl-5-(2-propynylamino)- (9CI)
• 124414-87-5
• 4-chloro-2-methyl-5-(prop-2-ynylamino)pyridazin-3-one
• 4-Chloro-2-methyl-5-(prop-2-yn-1-ylamino)pyridazin-3(2H)-one

• Inchi： 1S/C8H8ClN3O/c1-3-4-10-6-5-11-12(2)8(13)7(6)9/h1,5,10H,4H2,2H3
• InChI Key： BRRUKUQGLOKRJN-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)N=CC=1NCC#C)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 52.54